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For Researchers, Scientists, and Drug Development Professionals
Introduction

Tert-Butyl (trans-4-hydroxymethylcyclohexylmethyl)carbamate (CAS No. 172348-63-9) is
a versatile intermediate compound utilized in the pharmaceutical and chemical industries.[1] Its
unique structure, featuring a tert-butyl protecting group and a functionalized cyclohexyl core,
makes it a valuable building block in the synthesis of complex molecules and bioactive
compounds, including its use as a PROTAC linker.[1][2][3] This guide provides a
comprehensive overview of the safety and handling precautions necessary when working with
this compound in a research and development setting. While this compound is noted for a
"favorable safety profile,” empirical data is limited, and thus, cautious handling in accordance
with this guide is imperative.[1]

Physicochemical and Toxicological Data

A summary of the known physical, chemical, and toxicological properties of tert-Butyl (trans-4-
hydroxymethylcyclohexylmethyl)carbamate is presented below. It is important to note that
comprehensive toxicological data for this specific compound is not readily available; therefore,
data for the general class of carbamates is included for hazard assessment context.
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Table 1: Physical and Chemical Properties

Property Value Reference
CAS Number 172348-63-9 [11[31141[5][6]
Molecular Formula C13H25N0O3 [1][3][6]
Molecular Weight 243.34 g/mol [1][6]
Appearance White solid [1]

Purity =>98% (GC) [1]

Storage Conditions

Store at 0-8°C in a dry, sealed

place.

[1](6]

Table 2: Toxicological Profile
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Parameter Data Notes and References
Carbamates, as a class, can
o Data not available for this be harmful if swallowed,
Acute Toxicity

specific compound.

inhaled, or absorbed through
the skin.[7][8][9][10]

Skin Corrosion/Irritation

Data not available for this

specific compound.

Arelated compound causes
skin irritation.[7] General
carbamate exposure can occur

through dermal contact.[8][9]

Serious Eye Damage/Irritation

Data not available for this

specific compound.

A related compound causes

serious eye damage.[7]

Respiratory or Skin

Sensitization

Data not available for this

specific compound.

Germ Cell Mutagenicity

Data not available for this

specific compound.

Carcinogenicity

Data not available for this

specific compound.

Reproductive Toxicity

Data not available for this

specific compound.

Specific Target Organ Toxicity
(Single Exposure)

Data not available for this

specific compound.

A related compound may

cause respiratory irritation.[7]

Specific Target Organ Toxicity
(Repeated Exposure)

Data not available for this

specific compound.

Aspiration Hazard

Data not available for this

specific compound.

Hazard Identification and First Aid

While a specific hazard classification for tert-Butyl (trans-4-
hydroxymethylcyclohexylmethyl)carbamate is not available, based on the general toxicity of
carbamates, the following precautions and first aid measures should be followed. Carbamates
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function by reversibly inhibiting acetylcholinesterase, which can lead to a range of cholinergic

symptoms.[8][9][10]

Table 3: Hazard Statements and First Aid Measures

Exposure Route Potential Hazards

First Aid Measures

May cause respiratory tract

Move the person to fresh air. If
breathing is difficult, give

oxygen. If not breathing, give

Inhalation
irritation. artificial respiration. Seek
immediate medical attention.
[11]
Immediately wash skin with
May cause skin irritation. soap and plenty of water.[11]
Skin Contact Harmful if absorbed through Remove contaminated clothing

the skin.

and shoes. Seek medical

attention if irritation persists.

May cause serious eye
Eye Contact L
irritation or damage.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.[11]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Ingestion Harmful if swallowed.

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Seek
immediate medical attention.
[11]

Experimental Protocols: Safe Handling Workflow
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Due to the lack of specific experimental protocols in the search results, a general workflow for
the safe handling of this chemical in a laboratory setting is provided. This workflow is based on
standard laboratory safety practices for handling potentially hazardous solid chemicals.
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Safe Handling Workflow for tert-Butyl (trans-4-hydroxymethylcyclohexylmethyl)carbamate

Preparation

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh Compound
in Fume Hood

Transfer to Reaction Vessel

Cleanup and Disposal

Decontaminate Glassware

and Surfaces

'

Dispose of Waste in
Designated Container

l

Remove and Dispose of PPE

Erhe%gency Response
\A

Contain Spill

Administer First Aid

Notify Supervisor

Caption: General laboratory workflow for safe handling.

Click to download full resolution via product page
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Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, the following personal protective equipment and engineering controls
are mandatory when handling tert-Butyl (trans-4-
hydroxymethylcyclohexylmethyl)carbamate.

Table 4: Recommended PPE and Engineering Controls

Control Type Recommendation

Work should be conducted in a well-ventilated

Engineering Controls ) )
area, preferably in a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

_ . Wear nitrile or neoprene gloves and a lab coat.
Skin Protection ) )
Ensure gloves are inspected prior to use.

If working outside of a fume hood or if dust is
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

) Wash hands thoroughly after handling. Do not
Hygiene Measures ) i
eat, drink, or smoke in the laboratory.

Accidental Release and Fire-Fighting Measures

In the event of a spill or fire, immediate and appropriate action is critical to prevent injury and
environmental contamination.

Table 5: Spill and Fire Response
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Incident

Recommended Action

Spill

Evacuate the area. Wear appropriate PPE. For
a solid spill, carefully sweep or scoop up the
material to avoid generating dust and place it in
a sealed container for disposal. Clean the spill
area with a suitable solvent and then wash with

soap and water.

Fire

Use a dry chemical, carbon dioxide, water
spray, or alcohol-resistant foam to extinguish the
fire. Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Hazardous Combustion Products

Thermal decomposition may produce carbon

monoxide, carbon dioxide, and nitrogen oxides.

Storage and Disposal

Proper storage and disposal are essential for maintaining the integrity of the compound and

ensuring the safety of laboratory personnel and the environment.

Table 6: Storage and Disposal Guidelines

Aspect Guideline
Store in a tightly closed container in a cool, dry,
Storage and well-ventilated area.[1] Recommended

storage temperature is between 0°C and 8°C.[1]

Incompatible Materials

Keep away from strong oxidizing agents.

Disposal

Dispose of waste in accordance with all
applicable federal, state, and local regulations.
Do not allow the material to enter drains or

waterways.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and
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professional judgment. All laboratory personnel should be trained in the proper handling of
hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1319475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

